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An In-depth Technical Guide to the Chemical Structure and Properties of Eriodictyol

Introduction
Eriodictyol is a naturally occurring flavanone, a subclass of flavonoids, that has garnered

significant scientific attention for its potent antioxidant, anti-inflammatory, and neuroprotective

properties.[1][2][3] Found in a variety of plants, including citrus fruits like lemons, and medicinal

plants such as Yerba Santa (Eriodictyon californicum), eriodictyol is a subject of interest for its

potential therapeutic applications.[1][2] This technical guide provides a comprehensive

overview of the chemical structure, molecular formula, and physicochemical properties of

eriodictyol, along with relevant experimental protocols and a visualization of its role in a key

signaling pathway.

Chemical Structure and Molecular Formula
Eriodictyol, chemically known as (2S)-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-2,3-

dihydrochromen-4-one, is a tetrahydroxyflavanone.[4][5] Its structure consists of a C6-C3-C6

backbone, characteristic of flavonoids, with hydroxyl groups substituted at the 5, 7, 3', and 4'

positions.[4] The molecular formula of eriodictyol is C15H12O6.[1][6][7][8]

The structural arrangement of eriodictyol, particularly the presence and location of its hydroxyl

groups, is fundamental to its biological activity, enabling it to act as a free radical scavenger.[3]
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A summary of the key quantitative data for eriodictyol is presented in the table below, providing

essential information for its handling, characterization, and experimental use.

Property Value Source(s)

Molecular Formula C15H12O6 [1][4][6][7][8][9]

Molecular Weight 288.25 g/mol [1][4][6][7][8][9]

IUPAC Name

(2S)-2-(3,4-

dihydroxyphenyl)-5,7-

dihydroxy-2,3-dihydrochromen-

4-one

[4]

CAS Number 552-58-9 [1][6]

Physical Description Solid [4]

Melting Point 269 - 270 °C [4][5]

Solubility in Water 0.07 mg/mL at 20 °C [4][5]

Solubility in DMSO ≥28.8 mg/mL [7]

LogP 2.02 [4]

Experimental Protocols
The isolation and analysis of eriodictyol from natural sources are critical for its study. The

following are examples of experimental protocols that have been employed.

Protocol 1: Extraction of Eriodictyol from Afzelia
africana
This protocol describes a method for obtaining eriodictyol from the bark of Afzelia africana.

Sample Preparation: 500 g of Afzelia africana bark is collected and prepared for extraction.

Extraction: The prepared bark is extracted with 90% methanol.[5]

Yield: This method has been reported to yield approximately 12% eriodictyol.[5]
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Protocol 2: Ultrasound-Assisted Extraction from
Anacardium occidentale
This protocol details a method for extracting eriodictyol from the leaves of Anacardium

occidentale using ultrasound.

Sample Preparation: Leaves of Anacardium occidentale L. are collected for extraction.

Extraction: Ultrasound-assisted extraction is performed. The temperature is maintained at 35

± 5 °C using an external water bath to prevent degradation of the compound.[5]

Protocol 3: Analysis of Eriodictyol by HPLC
High-Performance Liquid Chromatography (HPLC) is a common and reliable method for the

analysis and quantification of eriodictyol in extracts.

Sample Preparation: The extract containing eriodictyol is appropriately diluted and filtered

prior to injection.

HPLC System: A standard HPLC system equipped with a suitable column (e.g., C18) is

used.

Mobile Phase: A suitable mobile phase gradient is employed for the separation of eriodictyol

from other components in the extract.

Detection: A UV detector is typically used for the detection of eriodictyol, with the wavelength

set to its absorption maximum.

Quantification: The concentration of eriodictyol is determined by comparing the peak area of

the sample to that of a known standard.

Signaling Pathway and Experimental Workflow
Visualization
To visually represent the relationships and processes involving eriodictyol, the following

diagrams have been generated using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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